Cholest-5-en-3beta-ol, 4,4-dimethyl-
Overview
Description
Cholest-5-en-3beta-ol, 4,4-dimethyl- is a sterol molecule that has been of great interest to researchers due to its various biochemical and physiological effects. This molecule is also known as lanosterol and is a precursor to cholesterol biosynthesis.
Scientific Research Applications
Activation of Meiosis in Mouse Oocytes : 4,4-Dimethyl-5alpha-cholesta-8,14,24-trien-3beta-ol, a derivative of Cholest-5-en-3beta-ol, 4,4-dimethyl, has been found to activate meiosis in mouse oocytes. This finding is significant for understanding reproductive biology and could have implications in fertility research (Ruan et al., 1998).
Identification in Bacteria : In Methylococcus capsulatus, a bacterium, 4,4-dimethyl sterols, including Cholest-5-en-3beta-ol, 4,4-dimethyl, have been identified. This discovery contributes to our understanding of sterol biosynthesis in bacteria (Bouvier et al., 1976).
Cholesterol Biosynthesis Research : Studies on 4,4'-dimethylcholesta-8,14-dien-3beta-ol, a compound related to Cholest-5-en-3beta-ol, 4,4-dimethyl, have enhanced the understanding of cholesterol biosynthesis, especially the reduction of double bonds in sterol molecules (Watkinson et al., 1971).
Synthesis and Biological Effects of Sterol Derivatives : The synthesis of 4,4-dimethyl substituted sterols, derivatives of Cholest-5-en-3beta-ol, 4,4-dimethyl, has been pursued to evaluate their activity in inhibiting cholesterol biosynthesis and other biological effects. This research is crucial for understanding the regulation of cholesterol levels in cells (Schroepfer et al., 1988).
Isolation from Human Brain : Cholest-5-ene-3beta,26-diol, closely related to Cholest-5-en-3beta-ol, 4,4-dimethyl, has been isolated from the human brain, contributing to our knowledge of the composition of sterols in the human nervous system (Smith et al., 1974).
Antitumor Activity : Derivatives of Cholest-4 alpha-methyl-7-en-3beta-ol, structurally similar to Cholest-5-en-3beta-ol, 4,4-dimethyl, have shown inhibitory activity against certain cancer cell lines. This points to potential therapeutic applications in cancer treatment (He et al., 2006).
properties
CAS RN |
1253-88-9 |
|---|---|
Product Name |
Cholest-5-en-3beta-ol, 4,4-dimethyl- |
Molecular Formula |
C9H14ClN |
Molecular Weight |
414.7 g/mol |
IUPAC Name |
4,4,10,13-tetramethyl-17-(6-methylheptan-2-yl)-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C29H50O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h14,19-24,26,30H,8-13,15-18H2,1-7H3 |
InChI Key |
DASOUCLGLBPXLC-UHFFFAOYSA-N |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4(C)C)O)C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4(C)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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